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Compound of Interest

Compound Name: C.l. Direct Brown 27

Cat. No.: B1619442

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Brown 27 is a synthetic dye belonging to the trisazo class of compounds.[1] As a
direct dye, it is utilized in various industrial applications for coloring cellulosic fibers. This
technical guide provides a detailed overview of its chemical structure, physicochemical
properties, and manufacturing process.

Chemical Identity and Structure

C.l. Direct Brown 27 is a complex organic molecule characterized by the presence of three
azo groups (-N=N-), which are responsible for its color. Its systematic name and key identifiers
are summarized below.
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Identifier Value

C.I. Name Direct Brown 27
C.l. Number 31725

CAS Number 6360-29-8[1]

Molecular Formula

C39H24N7Naz09S2[1][2]

Molecular Weight

867.75 g/mol [1][2]

Molecular Structure Class

Trisazo[1]

Physicochemical Properties

The physical and chemical properties of C.I. Direct Brown 27 determine its suitability for

various applications.

Property Description
Appearance Dark red-light brown solid.[1]

Soluble in water, forming a brown solution.
Solubility Soluble in ethanol, resulting in a shallow red

sauce colored solution.[1]

Behavior in Strong Acid

In concentrated sulfuric acid, it appears blue to
blue-black. Upon dilution, a light olive-green

precipitation is formed.[1]

Behavior in Strong Base

Addition of a thick sodium hydroxide solution

results in an orange-brown precipitation.[1]

Behavior with Hydrochloric Acid

Addition of strong hydrochloric acid to the dye

solution leads to an olive-green precipitation.[1]

Synthesis and Manufacturing

The production of C.l. Direct Brown 27 involves a multi-step diazotization and coupling

process. The key stages of the synthesis are outlined below.
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Step 1: First Diazotization and Coupling

Step 3: Final Diazotization and Coupling
4-(4-Aminophenyl)benzenamine
(double nitriding)

. 5-Aminonaphthalene-2-sulfonic acid
oupled with

Step 2: Second cth

‘8— mir 2-sulfonic acid‘ | Intermediate Product

coupled with C.I. Direct Brown 27

Diazo of Intermediate

Click to download full resolution via product page
Caption: Manufacturing process of C.l. Direct Brown 27.

The synthesis begins with the double nitriding of 4-(4-aminophenyl)benzenamine, which is then
coupled first with 2-hydroxybenzoic acid and subsequently with 8-aminonaphthalene-2-sulfonic
acid.[1] The resulting product undergoes another diazotization and is finally coupled with 5-
aminonaphthalene-2-sulfonic acid to yield C.l. Direct Brown 27.[1]

Logical Relationships of Compound Information

The following diagram illustrates the interconnectedness of the information presented in this
guide.
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Caption: Information hierarchy for C.l. Direct Brown 27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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